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Compound of Interest

Compound Name: Red 6

Cat. No.: B1171674 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of the

monoazo pigment CI 15850, also known as Pigment Red 57:1, D&C Red No. 6, or D&C Red

No. 7. This document synthesizes available data on its thermal stability, decomposition

products, and the methodologies used for its analysis, targeting professionals in research,

scientific, and drug development fields.

Thermal Stability and Decomposition Profile
The thermal stability of CI 15850 has been a subject of investigation, with varying

decomposition temperatures reported in literature. A safety data sheet for Pigment Red 57:1

indicates a thermal decomposition temperature of 149 °C, while a report from the European

Commission's Scientific Committee on Consumer Safety suggests decomposition occurs at

320 °C. To provide a more detailed understanding, this guide incorporates data from a

thermogravimetric analysis (TGA) of D&C Red No. 6.

Thermogravimetric analysis reveals the mass loss of a substance as a function of temperature,

offering critical insights into its thermal stability and decomposition kinetics. The TGA of D&C

Red No. 6 was conducted in an air atmosphere with a temperature range from 20 to 850 °C.

Table 1: Thermogravimetric Analysis Data for D&C Red No. 6
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Temperature Range (°C) Mass Loss (%) Decomposition Stage

20 - 200 ~2%
Initial mass loss (likely

moisture)

200 - 450 ~40% Major decomposition stage 1

450 - 600 ~30% Major decomposition stage 2

> 600 ~20% Final decomposition/charring

Data interpreted from the TGA curve presented in Mansri et al. (2012).[1]

The analysis of the derivative thermogravimetric (DTG) curve, which represents the rate of

mass loss, allows for the identification of the onset and peak decomposition temperatures. The

onset temperature is the point at which significant degradation begins, while the peak

temperature indicates the point of the maximum rate of decomposition.

Table 2: Key Decomposition Temperatures for D&C Red No. 6 from TGA/DTG Analysis

Parameter Temperature (°C)

Onset Decomposition Temperature (Tonset) approx. 200 °C

Peak Decomposition Temperature 1 (Tpeak1) approx. 350 °C

Peak Decomposition Temperature 2 (Tpeak2) approx. 550 °C

Temperatures are estimations based on the visual analysis of the TGA/DTG curves and may

vary with specific experimental conditions.

Potential Thermal Decomposition Products
The thermal degradation of azo dyes, such as CI 15850, is a complex process that can lead to

the formation of various smaller molecules. The primary mechanism often involves the

cleavage of the azo bond (-N=N-).

Based on the structure of CI 15850 and general knowledge of azo dye pyrolysis, the following

are potential decomposition products:
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Sulfonated Aromatic Amines: Cleavage of the azo bond is expected to yield aromatic

amines. Given the starting structure, a likely product is 2-amino-5-methylbenzenesulfonic

acid.

Decarboxylated Analogues: Studies have identified the presence of 4-[(4-methyl-2-

sulfophenyl)azo]-3-naphthalenol (DPR57) as a consistent impurity in D&C Red No. 6 and

No. 7, suggesting it may also be a thermal degradation product formed through

decarboxylation.[2][3]

Oxides of Carbon and Sulfur: Complete combustion or high-temperature degradation of the

organic structure will lead to the formation of carbon dioxide (CO₂) and sulfur dioxide (SO₂).

[4]

Other Volatile Organic Compounds (VOCs): A complex mixture of smaller organic molecules

may be formed depending on the pyrolysis conditions.

Experimental Protocols
To ensure reproducibility and accuracy in the study of the thermal decomposition of CI 15850,

detailed experimental protocols are essential. The following sections outline standard

methodologies for Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC),

and Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS).

Thermogravimetric Analysis (TGA)
TGA is used to determine the thermal stability and compositional properties of materials by

measuring the change in mass as a function of temperature.

Objective: To determine the onset and peak decomposition temperatures and the percentage of

mass loss at different stages of heating.

Apparatus: A thermogravimetric analyzer with a high-precision balance and a furnace capable

of controlled heating rates.

Procedure (based on ASTM E1131, ISO 11358):[5][6][7]
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Sample Preparation: A small, representative sample of CI 15850 (typically 5-10 mg) is

accurately weighed into an inert sample pan (e.g., alumina or platinum).

Instrument Setup: The TGA instrument is purged with an inert gas (e.g., nitrogen) at a

constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation. For analysis in an

oxidative environment, air or oxygen is used.

Thermal Program: The sample is heated from ambient temperature to a final temperature

(e.g., 900 °C) at a controlled, linear heating rate (e.g., 10 °C/min).

Data Analysis: The resulting TGA curve (mass vs. temperature) and its first derivative (DTG

curve) are analyzed to determine the onset temperature of decomposition, the temperatures

of maximum decomposition rates, and the percentage of mass loss at each stage.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-
GC-MS)
Py-GC-MS is a powerful technique for identifying the chemical composition of thermal

decomposition products.

Objective: To separate and identify the volatile and semi-volatile compounds produced during

the thermal decomposition of CI 15850.

Apparatus: A pyrolyzer directly coupled to a gas chromatograph-mass spectrometer (GC-MS)

system.

Procedure:

Sample Preparation: A very small amount of CI 15850 (typically 0.1-1.0 mg) is placed in a

pyrolysis sample cup.

Pyrolysis: The sample is rapidly heated to a specific temperature (e.g., the peak

decomposition temperature determined by TGA) in an inert atmosphere (e.g., helium) within

the pyrolyzer.

Gas Chromatography (GC) Separation: The volatile pyrolysis products are swept by a carrier

gas into the GC column. The column is subjected to a temperature program to separate the
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individual components of the mixture based on their boiling points and interactions with the

stationary phase.

Mass Spectrometry (MS) Detection and Identification: As the separated components elute

from the GC column, they enter the mass spectrometer, where they are ionized and

fragmented. The resulting mass spectrum for each component provides a unique

fragmentation pattern, which is used to identify the compound by comparison with spectral

libraries (e.g., NIST).

Visualization of Methodologies and Potential
Toxicological Pathways
Experimental Workflow for Thermal Analysis
The following diagram illustrates a typical workflow for the comprehensive thermal analysis of

CI 15850.
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Workflow for the thermal analysis of CI 15850.

Generalized Toxicological Pathway of Azo Dye
Decomposition Products
The thermal decomposition of CI 15850 can lead to the formation of aromatic amines. These

compounds are of toxicological concern as they can be metabolized in the body to reactive
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intermediates that may lead to adverse health effects, including carcinogenicity. The following

diagram illustrates a generalized pathway for the metabolic activation of aromatic amines.

Exposure

Metabolic Activation
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Generalized metabolic activation of aromatic amines.

It is important to note that many aromatic amines are known or suspected carcinogens.[8] The

sulfonation step, catalyzed by sulfotransferases, can in some cases lead to the formation of

unstable sulfate esters that can spontaneously break down to form highly reactive nitrenium
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ions, which can then bind to DNA, leading to mutations and potentially cancer.[9] However, the

specific toxicological profile of each decomposition product would require dedicated study.

This guide provides a foundational understanding of the thermal decomposition of CI 15850.

Further research, particularly utilizing Py-GC-MS, is necessary to fully elucidate the range of

decomposition products and their toxicological significance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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